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Compound of Interest

Compound Name: Lanthanum oxide

Cat. No.: B073253

Essential Safety and Handling Guide for
Lanthanum Oxide

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Lanthanum Oxide (Laz0s). Adherence to these
procedures is vital for ensuring personal safety and maintaining a secure laboratory
environment.

Personal Protective Equipment (PPE) and
Engineering Controls

When handling Lanthanum Oxide, a comprehensive approach to safety involves a
combination of engineering controls and appropriate personal protective equipment to minimize
exposure.[1][2][3]
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Control Type

Specification

Rationale

Engineering Controls

Ensure adequate ventilation,
especially in confined areas.
Use process enclosures or
local exhaust ventilation where
dust may be generated.[1][2]
[4][5] Eyewash stations and
safety showers must be in
close proximity to the
workstation.[1][4]

To minimize inhalation of dust
and maintain airborne

concentrations at low levels.[3]

[4]

Eye and Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[1] Safety
glasses with side-shields are

also recommended.[6][7]

To protect against eye
irritation.[4][6][8]

Skin Protection

Wear impermeable gloves and
appropriate protective clothing
to prevent skin exposure.[1][2]
The type of protective
equipment must be selected
according to the concentration
and amount of the dangerous
substance at the specific

workplace.[6][7]

To prevent skin irritation.[8]

Respiratory Protection

If exposure limits are exceeded
or if irritation or other
symptoms are experienced,
use a NIOSH/MSHA or
European Standard EN 149
approved respirator.[1] For

nuisance exposures, a P95

To protect against respiratory
tract irritation from dust
inhalation.[4][6][8]
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(US) or P1 (EU EN 143)
particle respirator can be used.
[6][7] In cases of potential high
exposure, a full-face respirator
with N100 grade cartridges
may be required.[6]

Operational Protocol for Handling Lanthanum Oxide

1. Preparation and Handling:
» Before handling, ensure that all necessary PPE is correctly worn.

» Handle Lanthanum Oxide in a well-ventilated area, preferably within a chemical fume hood
or an area with local exhaust ventilation to minimize dust generation and accumulation.[2][4]

e Avoid contact with skin and eyes.[1][2][6] Do not breathe in the dust.[1][2][8]

e Wash hands thoroughly after handling the product, before breaks, and at the end of the
workday.[1][4][6]

2. Storage:
e Store in a cool, dry, and well-ventilated area.[4][6][8]

o Keep containers tightly closed to prevent contamination and reaction with moisture and air,
as it is hygroscopic and air-sensitive.[1][5][9]

» Store away from incompatible materials such as strong oxidizing agents, strong acids, and
carbon dioxide.[1][9]

3. Accidental Release (Spill) Protocol:
 In the event of a spill, immediately evacuate unnecessary personnel from the area.[8]
* Wear the appropriate PPE as detailed above, including respiratory protection.[2][6]

e Avoid generating dust during cleanup.[2][4]
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For small spills, use appropriate tools to carefully scoop or vacuum the spilled solid into a
suitable, labeled container for disposal.[2][3] A vacuum system equipped with a HEPA filter is
recommended.[2]

Do not let the chemical enter drains or sewer systems.[2][6][10]

After the material has been collected, clean the contaminated surface by spreading water
and dispose of the cleaning materials in accordance with local and regional authority
requirements.[3]

4. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek medical attention.[1][4]

Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes.[1] If skin irritation persists, seek medical attention.[4]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration.[4] If symptoms
occur, get medical attention.[9]

Ingestion: Clean mouth with water and drink plenty of water afterwards.[9] Do not induce
vomiting unless directed by medical personnel.[4] Seek medical attention if symptoms occur.

[9]

Disposal Plan

» Dispose of Lanthanum Oxide waste and contaminated materials in suitable, closed
containers.[5][6]

» All disposal practices must be in accordance with federal, state, and local regulations.[7][10]
Do not dispose of into the environment.[2]

» Contaminated packaging should be handled in the same manner as the product itself.[10]
Where possible, containers can be triple rinsed and offered for recycling or reconditioning.
[11]
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Lanthanum Oxide Spill Response Workflow

Workflow for Lanthanum Oxide Spill Response

Don Appropriate PPE

Evacuate Area (Gloves, Goggles, Respirator)

Contain Spill
(Avoid Dust Generation)

Clean Up Spill
(Use HEPA Vacuum or Scoop)

Dispose of Waste

Decontaminate Area (In Labeled, Sealed Container)

Report Incident

Click to download full resolution via product page

Caption: A flowchart illustrating the step-by-step procedure for responding to a Lanthanum
Oxide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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